BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safety Data Sheet (SDS)
Overview for Brominated Chloropyridines

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

2,5-Dibromo-3-chloro-4-
Compound Name:
methylpyridine
CAS No.: 1335050-94-6
Cat. No.: B3232200

Introduction: The Dual Nature of Halogenated
Pyridines

Brominated chloropyridines (e.g., 2-bromo-5-chloropyridine) are "privileged structures" in drug
discovery. The distinct reactivity profiles of the bromine (labile, excellent for metal-catalyzed
cross-coupling) and chlorine (more robust, suitable for late-stage nucleophilic substitution)
atoms allow for precise, sequential functionalization.

However, this same reactivity translates into specific biological hazards. The electron-deficient
pyridine ring, further activated by halogen atoms, can act as a hapten, potentially leading to
sensitization, while the lipophilicity introduced by the halogens increases bioavailability and
dermal penetration.

Hazard Identification & Toxicology

Core Hazard Directive: Treat all brominated chloropyridines as Acute Toxins (Oral) and Severe
Eye/Skin Irritants until specific data proves otherwise.

Mechanism of Toxicity

 Local Irritation/Corrosion: The polarization of the C-X bond (where X = Br, Cl) creates
electrophilic sites. Upon contact with mucous membranes, these compounds can alkylate
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cellular proteins or hydrolyze to release hydrohalic acids (HBr, HCI), causing immediate
tissue damage [1].

o Systemic Toxicity: Once absorbed, halogenated pyridines can undergo hepatic metabolism.
Oxidative dehalogenation can generate reactive epoxide intermediates, leading to
hepatotoxicity.

GHS Classification Summary

The following table synthesizes data for the most common analogs used in synthesis.

Table 1: Physicochemical Properties & GHS Hazard Codes

Compound . GHS Hazard .
CAS Number Physical State Signal Word
Name Codes
H301 (Toxic
2-Bromo-5- Solid Oral), H315,
o 40473-01-6 _ DANGER
chloropyridine (Crystalline) H318 (Eye
Dam.), H335
3-Bromo-5- H301, H315,
o 73583-39-8 Powder DANGER
chloropyridine H318, H335
H302 (Harmful
2-Bromo-6-
o 5140-72-7 Solid Oral), H315, WARNING
chloropyridine
H319
2-Amino-3-
. H302, H315,
bromo-5- 26163-03-1 Solid WARNING
H319, H335

chloropyridine

Key: H301 = Toxic if swallowed; H315 = Causes skin irritation; H318 = Causes serious eye
damage; H335 = May cause respiratory irritation.[1][2]

Critical Handling Protocols (Self-Validating
Systems)

Directive: Do not rely on "standard" lab practice. Implement these specific checks.
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Engineering Controls

o Primary Barrier: All weighing and transfer operations must occur inside a certified chemical
fume hood.

» Validation Step: Before opening the container, verify the hood's face velocity monitor reads
between 80-120 fpm (0.4-0.6 m/s). If the sash alarm triggers, work stops immediately.

Personal Protective Equipment (PPE)[6]

o Hand Protection: Standard latex gloves are insufficient for halogenated aromatics due to
permeation risks.

o Protocol: Use Nitrile gloves (minimum 0.11 mm thickness). For prolonged handling (>15
mins), use double-gloving or thicker (0.3 mm) nitrile.

o Causality: Halogenated solvents and solids can permeate thin rubber rapidly, carrying the
toxicant into the bloodstream [2].

o Respiratory Protection: If handling fine powder outside a hood (strongly discouraged) or
during spill cleanup, a full-face respirator with P100 (HEPA) + Organic Vapor (OV) cartridges
is required.

Storage & Stability

e Incompatibilities: Segregate strictly from strong oxidizers (e.g., nitric acid, permanganates)
and strong bases.[3]

o Environmental Control: Store in a cool, dry place. Many brominated pyridines are light-
sensitive; amber glass containers are mandatory to prevent photolytic dehalogenation, which
degrades the reagent and releases free radicals.

Emergency Response Logic

In the event of exposure or release, immediate, logic-driven action is required to mitigate harm.
[1][4] The following workflow outlines the decision process.
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INCIDENT DETECTED

Identify Incident Type

Personnel Exposure Chemical Spill
Skin/Eye Contact Inhalation Can it be handled locally?

Rinse 15+ mins Move to Fresh Air
(Safety Shower/Eyewash) Support Breathing

Major Spill (>50g or outside hood)

Evacuate & Call EHS Minor Spill (<509 inside hood)

Seek Immediate Medical Attention Don PPE: Nitrile (Double) + Goggles
(Bring SDS) + N95 (if powder)

'

Cover with Vermiculite/Sand
Do NOT use combustible sawdust

Transfer to HazWaste Container

Click to download full resolution via product page

Figure 1: Decision logic for emergency response involving brominated chloropyridines. Note
the strict prohibition of combustible absorbents.[3]
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Fire Fighting Measures

e Hazardous Combustion Products: These compounds do not just burn; they decompose. In a
fire, they release Hydrogen Bromide (HBr), Hydrogen Chloride (HCI), and Nitrogen Oxides
(NOX).

» Action: Firefighters must wear self-contained breathing apparatus (SCBA).[5]

o Extinguishing Media: Use CO2, dry chemical, or foam.[3] Do not use high-pressure water
jets, which may scatter the chemical and create toxic runoft.

Waste Management & Disposal

Disposal of halogenated heteroaromatics requires strict adherence to environmental
regulations to prevent the formation of dioxins or contamination of groundwater.

Disposal Workflow

» Never dispose of these compounds down the drain.[4] They are toxic to aquatic life and

persistent in the environment [3].

e Segregation: Must be separated from non-halogenated solvents.[6]
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Figure 2: Waste disposal workflow ensuring segregation of halogenated streams for proper
incineration.

The "Why" Behind Incineration
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Standard incineration is insufficient. These compounds must be sent to facilities equipped with
secondary combustion chambers and acid gas scrubbers. Burning halogenated aromatics at
low temperatures can generate toxic dioxins/furans. The scrubbers are essential to capture the
HBr and HCI gases generated during destruction [4].

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 817098, 2-Bromo-5-chloropyridine. Retrieved from [Link]

o European Chemicals Agency (ECHA).Registration Dossier - Halogenated Pyridines.
Retrieved from [Link][7]

e National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent
Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington
(DC): National Academies Press (US); 2011. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3232200#safety-data-sheet-sds-overview-for-
brominated-chloropyridines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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